molecular formula C9H9BrO3 B8472910 Methyl 4-bromo-2-hydroxy-5-methylbenzoate

Methyl 4-bromo-2-hydroxy-5-methylbenzoate

Cat. No.: B8472910
M. Wt: 245.07 g/mol
InChI Key: ORTUQXZNGAVGGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-bromo-2-hydroxy-5-methylbenzoate is a useful research compound. Its molecular formula is C9H9BrO3 and its molecular weight is 245.07 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9BrO3

Molecular Weight

245.07 g/mol

IUPAC Name

methyl 4-bromo-2-hydroxy-5-methylbenzoate

InChI

InChI=1S/C9H9BrO3/c1-5-3-6(9(12)13-2)8(11)4-7(5)10/h3-4,11H,1-2H3

InChI Key

ORTUQXZNGAVGGW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1Br)O)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-bromo-2-hydroxy-5-methylbenzoic acid (may be prepared as described in Description 13; 1.47 g, 6.36 mmol) in methanol (15 ml) was added thionyl chloride (0.93 ml, 12.72 mmol). The reaction was heated at 50° C. for 72 hours, then DCM (20 ml) and water (10 ml) were added. The organic layer was separated and washed with saturated NaHCO3 solution (10 ml), dried (MgSO4) and the solvent removed in vacuo to yield the title compound as a white solid. 1.2 g.
Quantity
1.47 g
Type
reactant
Reaction Step One
Quantity
0.93 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Two

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